N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C21H16N4O5S/c1-14-22-18-12-11-15(13-17(18)21(26)24(14)16-7-3-2-4-8-16)23-31(29,30)20-10-6-5-9-19(20)25(27)28/h2-13,23H,1H3
• InChI Key: WNKLGOWKHXLFTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])C(=O)N1C4=CC=CC=C4
• Molecular Formula: C21H16N4O5S
• Molecular Weight: 436.4 g/mol
• CAS No.: 1105238-40-1

Description

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C21H16N4O5S and its molecular weight is 436.44. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Corrosion Inhibition

The compound has been evaluated for its potential as an antioxidant and corrosion inhibitor in gasoline lubricating oil. Certain derivatives demonstrated significant antioxidant activity, indicating their potential for protecting lubricating oils from degradation. Additionally, specific concentrations of these derivatives were found to be optimal for use, showcasing their effectiveness in practical applications (Habib, Hassan, & El‐Mekabaty, 2014).

Antimicrobial Activities

Several synthesized derivatives of the compound were evaluated for their antimicrobial activities. It was observed that these derivatives showed varying degrees of antimicrobial effects, indicating their potential as antimicrobial agents. The studies included a range of microbes, suggesting the broad-spectrum potential of these compounds (Akbari, Savaliya, & Patel, 2014).

Luminescence Properties

A study focused on the synthesis of a Schiff base ligand containing the compound and its complexes with transition metals. The complexes exhibited luminescence properties, indicating their potential application in materials science for creating materials with specific optical properties (Popov et al., 2017).

Synthesis and Characterization

The compound has been a subject of interest in various synthesis and characterization studies, aiming to explore its structural and chemical properties. These studies contribute to a deeper understanding of the compound and lay the groundwork for further exploration of its applications in different fields, such as materials science and pharmaceuticals (Anouar et al., 2019).